Cas no 2171652-72-3 (4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)
4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
- 2171652-72-3
- 4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
- EN300-1551068
-
- Inchi: 1S/C26H30N2O6/c29-14-23(16-6-5-7-16)27-25(32)22(12-13-24(30)31)28-26(33)34-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-23,29H,5-7,12-15H2,(H,27,32)(H,28,33)(H,30,31)
- InChI Key: KSXMJPHXMPFMMP-UHFFFAOYSA-N
- SMILES: OCC(C1CCC1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 125Ų
4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1551068-0.05g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-0.1g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-0.25g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-0.5g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-1.0g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-2.5g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-5.0g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-10.0g |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1551068-50mg |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1551068-100mg |
4-[(1-cyclobutyl-2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171652-72-3 | 100mg |
$2963.0 | 2023-09-25 |
4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
4-(1-Cyclobutyl-2-Hydroxyethyl)Carbamoyl-4-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview
The compound 4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, with the CAS number 2171652-72-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a cyclobutyl group, a hydroxyethyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) group, all integrated into a butanoic acid backbone. The presence of these functional groups makes it a versatile compound with potential applications in drug design, peptide synthesis, and materials science.
Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties and ability to form stable ring structures. The cyclobutyl group in this molecule contributes to its rigidity and can enhance the compound's bioavailability when incorporated into drug candidates. Additionally, the hydroxyethyl group introduces hydrophilicity, which can improve solubility and interactions with biological systems.
The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, providing excellent stability during reaction conditions while being easily removable under specific acidic or enzymatic cleavage. In this compound, the Fmoc group is strategically positioned to facilitate controlled release of the active moiety, making it an attractive candidate for time-dependent drug delivery systems.
Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways associated with inflammation and pain. Furthermore, synthetic methodologies have been optimized to enhance the yield and purity of this compound, making it more accessible for large-scale production.
In terms of applications, this compound has shown promise in the development of bioconjugates for targeted drug delivery. Its structure allows for site-specific conjugation with antibodies or nanoparticles, enabling precise targeting of diseased tissues while minimizing systemic toxicity. Additionally, its compatibility with various coupling agents makes it a valuable tool in the synthesis of peptidomimetics and macrocyclic compounds.
From an environmental standpoint, researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and catalytic processes that reduce waste generation. Such efforts align with global sustainability goals while maintaining the high standards required for pharmaceutical applications.
In conclusion, 4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a cutting-edge molecule at the intersection of organic synthesis and biomedical research. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a key player in developing innovative therapeutic agents and advanced materials.
2171652-72-3 (4-(1-cyclobutyl-2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)